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Compound of Interest

Compound Name: KLS-13019

Cat. No.: B608358

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
KLS-13019, a cannabidiol-derived neuroprotective agent. Given the absence of a specific
Safety Data Sheet (SDS) for KLS-13019, this guidance is based on its relationship to
cannabidiol (CBD), general principles of laboratory chemical safety, and available research
data. Adherence to these procedures is critical for maintaining a safe laboratory environment
and ensuring regulatory compliance.

Hazard Identification and Risk Assessment

KLS-13019 is a structural analog of cannabidiol (CBD) with significantly higher potency and an
improved safety profile in preclinical studies.[1][2][3] While specific hazard classifications for
KLS-13019 are not yet established, it is prudent to handle it with the same precautions as other
biologically active compounds and CBD.

Key Considerations:

» Biological Activity: As a potent neuroprotective agent, KLS-13019 is biologically active and
may have unforeseen effects.[1]

e Handling Precautions: Assume the compound may be harmful if swallowed, inhaled, or
absorbed through the skin.
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e Environmental Fate: The environmental impact of KLS-13019 has not been determined.
Therefore, it must not be disposed of down the drain or in regular trash.

Quantitative Data Summary

While a comprehensive set of physicochemical properties for KLS-13019 is not publicly
available, comparative toxicity data with CBD provides insight into its relative safety.

Compound Metric Value Reference

TC50 (Neuronal
KLS-13019 o 81 pM [4]
Viability Assay)

TC50 (Cell Death

100 pM 4
Assay) g 4

o TC50 (Neuronal
Cannabidiol (CBD) o 17 uM [4]
Viability Assay)

TC50 (Cell Death

15 uM 4
Assay) H 4]

TC50: The concentration of a substance that causes a 50% toxic effect.

These data indicate that KLS-13019 is 5 to 6-fold less toxic than CBD in the reported in vitro
assays.[4]

Experimental Protocols for Safe Disposal

The following step-by-step protocol is designed to render KLS-13019 non-retrievable and safe
for final disposal through an approved chemical waste management stream.

Materials Required:

e Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant
gloves.

» Designated chemical waste container (clearly labeled).
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* Inert, absorbent material (e.g., vermiculite, sand, or cat litter).

¢ An undesirable, non-hazardous waste material (e.g., used coffee grounds, soil).
e Sealable, leak-proof bags or containers for the final mixture.

Procedure:

e Segregation and Collection:

o Collect all waste materials contaminated with KLS-13019, including pure compound,
solutions, contaminated labware (e.g., pipette tips, vials), and personal protective
equipment (e.g., gloves), in a designated, clearly labeled, and sealed waste container.

» Deactivation and Neutralization (Solid Waste):

o For solid KLS-13019 waste, carefully grind or crush the material into a fine powder within
a fume hood to avoid dust generation.

o Mix the powdered KLS-13019 with at least an equal volume of an undesirable, non-
hazardous material (e.g., used coffee grounds, soil). The goal is to create a
heterogeneous mixture that makes the active compound difficult to extract.

» Deactivation and Neutralization (Liquid Waste):

o For liquid waste containing KLS-13019, absorb the liquid with an inert material like
vermiculite, sand, or cat litter.

o Once absorbed, mix this material with at least an equal volume of an undesirable, non-
hazardous material.

o Packaging for Disposal:
o Place the resulting mixture into a sealable, leak-proof container or bag.

o Securely close the container and label it clearly as "Deactivated KLS-13019 Laboratory
Waste for Incineration” or in accordance with your institution's specific chemical waste
labeling requirements.
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» Final Disposal:

o Transfer the packaged and labeled waste to your institution's designated hazardous waste
accumulation area.

o Arrange for pickup and disposal by a licensed chemical waste management contractor.
Never dispose of KLS-13019 waste in the regular trash or down the drain.

Workflow and Logical Relationships

The following diagrams illustrate the decision-making process and procedural flow for the
proper disposal of KLS-13019.
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KLS-13019 Disposal Workflow
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KLS-13019 Disposal Safety Logic
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Final Action:
Follow the prescribed deactivation
and chemical waste disposal protocol.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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